Cas no 163152-37-2 ((2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid)

• Product Name: (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid
• CAS No: 163152-37-2
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• MDL: MFCD34603402
• CID: 5171300
• Update Time: 2026-03-04

(2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid
• SY300118
• β-D-Ribofuranosiduronic acid, methyl, dibenzoate (9CI)

• MDL： MFCD34603402
• Inchi： 1S/C20H18O8/c1-25-20-16(27-19(24)13-10-6-3-7-11-13)14(15(28-20)17(21)22)26-18(23)12-8-4-2-5-9-12/h2-11,14-16,20H,1H3,(H,21,22)
• InChI Key： RWTCUUBYTCXFRD-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(=O)O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 565
• XLogP3: 2.7
• Topological Polar Surface Area: 108

Additional information on (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid

Comprehensive Overview of (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid (CAS No. 163152-37-2)

The compound (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid, identified by its CAS No. 163152-37-2, is a highly specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. This stereospecific tetrahydrofuran derivative features multiple functional groups, including benzoyloxy and methoxy substituents, which contribute to its unique reactivity and potential as a chiral building block. The compound's intricate structure has garnered attention in the development of novel therapeutic agents, particularly in the field of antiviral and anticancer drug discovery.

Recent advancements in asymmetric synthesis and chiral auxiliaries have highlighted the importance of compounds like (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid. Researchers are particularly interested in its potential as a precursor for nucleoside analogs, which are crucial in modern medicinal chemistry. The compound's ability to serve as a scaffold for modified sugars makes it valuable for developing glycosylation protocols and carbohydrate-based therapeutics – topics currently trending in pharmaceutical forums and academic discussions.

The structural complexity of CAS No. 163152-37-2 presents both challenges and opportunities in organic synthesis. Its multiple stereocenters require precise synthetic control, making it an excellent case study for modern stereoselective reactions. Many research groups are investigating efficient methods for its preparation, with particular focus on green chemistry approaches and catalytic asymmetric synthesis – keywords frequently searched in chemical databases and academic search engines.

From an analytical perspective, (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid presents interesting characteristics for spectroscopic analysis and chromatographic separation. The compound's UV-active benzoyl groups make it particularly suitable for HPLC detection, while its multiple functional groups provide distinct signatures in NMR spectroscopy – techniques commonly queried by analytical chemists and quality control specialists.

The pharmaceutical industry's growing interest in targeted drug delivery systems has brought attention to compounds like CAS No. 163152-37-2 as potential prodrug candidates. Its ester functionalities offer possibilities for controlled release mechanisms, while the carboxylic acid group provides a handle for further derivatization. These properties align with current research trends in bioconjugation chemistry and drug formulation optimization – hot topics in medicinal chemistry publications and patent applications.

In the context of computational chemistry and molecular modeling, (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid serves as an interesting subject for conformational analysis studies. Researchers are using advanced molecular dynamics simulations to understand its behavior in solution and its interactions with biological targets – methodologies frequently searched by computational chemists and molecular designers.

The compound's relevance extends to enzymatic synthesis approaches, where its chiral structure makes it a potential substrate for biocatalytic transformations. This aligns with the current industry shift toward sustainable chemical processes and enzyme-mediated reactions – keywords that dominate recent literature searches in green chemistry and biotechnology.

Quality control and regulatory compliance aspects of CAS No. 163152-37-2 are also important considerations. The compound's characterization requires comprehensive spectroscopic data and chiral purity analysis, topics frequently discussed in pharmaceutical quality assurance circles and regulatory guidance documents.

From a commercial perspective, the availability of (2S,3S,4R,5R)-3,4-Bis(benzoyloxy)-5-methoxytetrahydrofuran-2-carboxylic Acid is of interest to fine chemical suppliers and custom synthesis providers. The compound's niche application potential makes it a valuable addition to specialized building block libraries – a growing market segment in the chemical industry.

Future research directions for CAS No. 163152-37-2 likely include exploration of its biological activity profile and optimization of its synthetic accessibility. These aspects represent current gaps in knowledge that researchers are actively investigating, as evidenced by recent publication trends and conference presentations in organic and medicinal chemistry.